Cas no 923012-63-9 ((R)-a-(Fmoc-amino)tetrahydropyran-4-acetic acid)

• Product Name: (R)-a-(Fmoc-amino)tetrahydropyran-4-acetic acid
• CAS No: 923012-63-9
• MF: C₂₂H₂₃NO₅
• MW: 381.421726465225
• MDL: MFCD18252724
• CID: 5228090
• Update Time: 2025-06-08

(R)-a-(Fmoc-amino)tetrahydropyran-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• (R)-a-(Fmoc-amino)tetrahydropyran-4-acetic acid
• (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxan-4-yl)acetic acid
• Fmoc-D-Gly(tetrahydropyran-4-yl)-OH
• (R)-a-(Fmoc-amino)-tetrahydro-2H-pyran-4-acetic acid
• (R)-[(9H-Fluoren-9-ylmethoxycarbonylamino)]-(tetrahydro-pyran-4-yl)-acetic acid
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(tetrahydro-2H-pyran-4-yl)acetic acid

• MDL： MFCD18252724
• Inchi： 1S/C22H23NO5/c24-21(25)20(14-9-11-27-12-10-14)23-22(26)28-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-20H,9-13H2,(H,23,26)(H,24,25)/t20-/m1/s1
• InChI Key： WNRMJMFKNFPDFJ-HXUWFJFHSA-N
• SMILES： C1OCCC([C@@H](NC(OCC2C3C(=CC=CC=3)C3C2=CC=CC=3)=O)C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (R)-a-(Fmoc-amino)tetrahydropyran-4-acetic acid

Introduction to (R)-α-(Fmoc-amino)tetrahydropyran-4-acetic Acid (CAS No. 923012-63-9)

(R)-α-(Fmoc-amino)tetrahydropyran-4-acetic acid, identified by its CAS number 923012-63-9, is a crucial intermediate in the field of pharmaceutical synthesis. This compound, featuring a protected amino group and a tetrahydropyran ring, plays a pivotal role in the development of peptide-based therapeutics. Its stereochemical configuration, specifically the (R) enantiomer, is essential for ensuring the biological activity and efficacy of the final drug products.

The use of Fmoc (fluorenylmethyloxycarbonyl) protection in this compound highlights its significance in solid-phase peptide synthesis (SPPS). Fmoc chemistry is widely preferred due to its stability under basic conditions, which is advantageous for the sequential addition of amino acids during peptide bond formation. The tetrahydropyran ring in (R)-α-(Fmoc-amino)tetrahydropyran-4-acetic acid serves as a protecting group for the carboxylate moiety, ensuring that the amino group remains available for further functionalization.

In recent years, there has been significant interest in the development of chiral auxiliaries and catalysts that can enhance the efficiency and selectivity of peptide synthesis. The (R)-configuration of this compound aligns with the growing demand for enantiopure intermediates in drug discovery. Studies have shown that the use of such intermediates can lead to improved pharmacokinetic properties and reduced side effects in therapeutic agents.

The compound's structural features make it particularly useful in the synthesis of complex peptides and proteins. For instance, it has been employed in the preparation of enzyme inhibitors and receptor ligands, where precise control over stereochemistry is critical. Recent advancements in synthetic methodologies have further expanded its applications, enabling more efficient and scalable production processes.

One notable application of (R)-α-(Fmoc-amino)tetrahydropyran-4-acetic acid is in the development of protease inhibitors. Proteases are enzymes that play a key role in various biological processes, including inflammation and cancer progression. By inhibiting specific proteases, it is possible to modulate these processes and develop novel therapeutic strategies. The compound's ability to serve as a versatile building block has made it a valuable asset in medicinal chemistry research.

Additionally, the tetrahydropyran ring provides stability to the molecule, making it less susceptible to hydrolysis under typical reaction conditions. This stability is particularly important in multi-step syntheses where harsh reagents or acidic conditions are employed. The Fmoc protection ensures that the carboxylate group remains inert until it is ready to be incorporated into the final peptide structure.

Current research is exploring new ways to leverage this compound in drug development. For example, studies are underway to investigate its potential use in peptidomimetics—molecules designed to mimic peptides but with enhanced properties such as improved bioavailability or longer duration of action. The versatility of (R)-α-(Fmoc-amino)tetrahydropyran-4-acetic acid makes it an attractive candidate for these innovative approaches.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors. Advanced catalytic methods have been developed to improve yields and reduce byproduct formation. These innovations not only enhance efficiency but also contribute to more sustainable synthetic routes, aligning with global efforts to minimize environmental impact.

In conclusion, (R)-α-(Fmoc-amino)tetrahydropyran-4-acetic acid (CAS No. 923012-63-9) is a highly valuable intermediate in pharmaceutical chemistry. Its unique structural features and stereochemical properties make it indispensable for the synthesis of enantiopure peptides and proteins. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of drug development efforts.